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Compound of Interest |

N,N-
Compound Name: Dimethylcyclopropanecarboxamid

e

Cat. No.: B099434

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and is based on publicly available data. N,N-Dimethylcyclopropanecarboxamide is a
chemical for research and development purposes, and its toxicological properties have not
been fully investigated. A comprehensive risk assessment should be conducted before use,
and all handling should be performed by trained personnel in a controlled laboratory
environment.

Introduction

N,N-Dimethylcyclopropanecarboxamide (CAS No. 17696-23-0) is a cyclopropylcarboxamide
derivative. While specific applications in drug development are not extensively documented in
public literature, its structural motif is of interest in medicinal chemistry. Given the potential for
exposure in a research and development setting, a thorough understanding of its safety and
handling is paramount. This guide synthesizes the available safety data, outlines standard
procedures for its handling, and provides context for its potential hazards in the absence of
complete toxicological data.

Physicochemical Properties
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Understanding the physicochemical properties of a compound is the first step in a robust safety

assessment. The known properties of N,N-Dimethylcyclopropanecarboxamide are

summarized in the table below.

Property Value Reference(s)
CAS Number 17696-23-0 [1][2][3]
Molecular Formula CeH11NO [11[3]
Molecular Weight 113.16 g/mol [1][2]

Physical State Liquid

Appearance

Colorless to off-white

[4]

Boiling Point

185.5 °C at 760 mmHg

[2]

86-92 °C at 15 Torr

[4]

Density 1.045 g/cm? (Predicted) [2]
Flash Point 74.4 °C [2]
Solubility No data available

Vapor Pressure

No data available

Melting Point

No data available

Toxicological Information and Hazard Assessment

A significant data gap exists for the specific toxicology of N,N-

Dimethylcyclopropanecarboxamide. Most safety data sheets explicitly state that the

toxicological properties have not been fully investigated. The information available is qualitative

and is summarized below. For a related compound, (S)-(+)-2,2-

Dimethylcyclopropanecarboxamide, GHS hazard classifications have been reported which

suggest potential for harm if swallowed and irritation to skin, eyes, and the respiratory system.

[5]
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Hazard Category

Description

Acute Toxicity

While no quantitative data (e.g., LD50) is
available, some sources suggest it may be

harmful if swallowed.[4][5]

Skin Corrosion/Irritation

May cause skin irritation.[4][5]

Serious Eye Damage/Irritation

May cause serious eye irritation.[4][5]

Respiratory Sensitization

May cause respiratory irritation.[4][5]

Skin Sensitization

May cause an allergic skin reaction.[4]

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity

No data available.

General Experimental Protocols for Hazard Assessment

For a chemical with limited toxicological data like N,N-Dimethylcyclopropanecarboxamide, a
standard battery of tests would be required to fully characterize its hazard profile. The following
are brief descriptions of the methodologies for key toxicological endpoints.

e Acute Oral Toxicity (OECD 423): This study provides information on the health hazards likely
to arise from a short-term oral exposure to a substance. A single dose of the substance is
administered to a group of rodents (usually rats). The animals are observed for up to 14 days
for signs of toxicity and mortality. The LD50 (the dose estimated to cause mortality in 50% of
the test animals) is determined.

e In Vitro Skin Irritation (OECD 439): This test uses reconstructed human epidermis (RhE)
models. The test chemical is applied topically to the tissue surface. Cell viability is measured
after a specified exposure and post-exposure incubation period. A reduction in cell viability
below a certain threshold indicates that the chemical is an irritant.
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« In Vitro Eye Irritation (OECD 492): Similar to the skin irritation test, this method also uses a
reconstructed human cornea-like epithelium (RhCE) model. The test chemical is applied to
the surface of the corneal model, and cell viability is assessed. A decrease in viability below
a defined level suggests the potential for eye irritation.

» Bacterial Reverse Mutation Test (Ames Test, OECD 471): This in vitro assay uses several
strains of bacteria (e.g., Salmonella typhimurium and Escherichia coli) to detect gene
mutations. The bacteria are exposed to the test chemical with and without a metabolic
activation system (S9 mix). An increase in the number of revertant colonies compared to the
control indicates mutagenic potential.

Safe Handling and Storage

Given the unknown toxicological profile, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.
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Handling N,N-Dimethylcyclopropanecarboxamide

(Work in a certified chemical fume hood)

:

(Wear a flame-retardant lab coaD

l

Wear chemical-resistant gloves
(e.g., nitrile, neoprene).
Check manufacturer's compatibility chart.

l

(Wear chemical safety goggles)

:

Is there a splash hazard?

(Wear a face shield over goggles) No

Proceed with experiment

Click to download full resolution via product page

Figure 1. Decision workflow for selecting appropriate PPE.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b099434?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Handling Procedures

o Ventilation: Always handle N,N-Dimethylcyclopropanecarboxamide in a well-ventilated
area, preferably within a certified chemical fume hood.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.
e Avoid Inhalation: Avoid breathing vapors or mists.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work
area.

Storage

» Container: Keep the container tightly closed.
e Environment: Store in a dry, cool, and well-ventilated place.

e Incompatibilities: Store away from strong oxidizing agents.

Emergency and First-Aid Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.
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Chemical Exposure Occurs
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Figure 2. First-aid procedures for different exposure routes.

Spill and Waste Disposal
Spill Response

e Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material (e.g., sand, earth, vermiculite) to contain
the spill.

Collect: Collect the absorbed material into a suitable container for disposal.

Clean: Clean the spill area thoroughly with soap and water.
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Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.

Conclusion

While N,N-Dimethylcyclopropanecarboxamide is a compound of interest in chemical
synthesis, the lack of comprehensive toxicological data necessitates a cautious approach to its
handling. All operations should be conducted under the assumption that the compound is
hazardous. Adherence to the safety protocols outlined in this guide, including the consistent
use of appropriate engineering controls and personal protective equipment, is essential to
ensure the safety of laboratory personnel. As more data becomes available, this safety profile
should be updated to reflect a more complete understanding of the compound's potential
hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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